Cas no 28739-56-2 (3H-Pyrazolo[3,4-b]pyridin-3-one,1,2-dihydro-2-(phenylmethyl)-)
28739-56-2 structure
Product Name:3H-Pyrazolo[3,4-b]pyridin-3-one,1,2-dihydro-2-(phenylmethyl)-
CAS No:28739-56-2
MF:C13H11N3O
MW:225.245942354202
CID:239207
PubChem ID:24828850
Update Time:2025-04-19
3H-Pyrazolo[3,4-b]pyridin-3-one,1,2-dihydro-2-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3H-Pyrazolo[3,4-b]pyridin-3-one,1,2-dihydro-2-(phenylmethyl)-
- 2-benzyl-1H-pyrazolo[3,4-b]pyridin-3-one
- 2-benzyl-1,2-dihydro-3H-Pyrazolo[3,4-b]pyridin-3-one
- LogP
- 2-benzyl-1H-pyrazolo[3,4-b]pyridin-3(2H)-one
- 28739-56-2
- 2-benzyl-1H,2H,3H-pyrazolo[3,4-b]pyridin-3-one
- DTXSID90647625
-
- Inchi: 1S/C13H11N3O/c17-13-11-7-4-8-14-12(11)15-16(13)9-10-5-2-1-3-6-10/h1-8H,9H2,(H,14,15)
- InChI Key: OHAACBLPMHLPIP-UHFFFAOYSA-N
- SMILES: O=C1C2=CC=CN=C2NN1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 225.09033
- Monoisotopic Mass: 225.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 45.2Ų
Experimental Properties
- Density: 1.297
- Boiling Point: 416.9°C at 760 mmHg
- Flash Point: 206°C
- Refractive Index: 1.652
- PSA: 45.23
3H-Pyrazolo[3,4-b]pyridin-3-one,1,2-dihydro-2-(phenylmethyl)- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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